Cas no 887672-37-9 (ethyl 2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate)

• Product Name: ethyl 2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate
• CAS No: 887672-37-9
• MF: C₁₃H₁₅N₅O₄
• MW: 305.289302110672
• CID: 5438610
• Update Time: 2025-10-30

ethyl 2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate Chemical and Physical Properties

Names and Identifiers

• (2,7-Dimethyl-4,6-dioxo-4,5,6,7-tetrahydro-1,3a,5,7,8-pentaaza-cyclopenta[a]inden-1-yl)-acetic acid ethyl ester
• 8H-Imidazo[2,1-f]purine-8-acetic acid, 1,2,3,4-tetrahydro-1,7-dimethyl-2,4-dioxo-, ethyl ester
• ethyl 2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate

• Inchi： 1S/C13H15N5O4/c1-4-22-8(19)6-17-7(2)5-18-9-10(14-12(17)18)16(3)13(21)15-11(9)20/h5H,4,6H2,1-3H3,(H,15,20,21)
• InChI Key： LJIKTSVDYBCWKD-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CC(OCC)=O)C1=NC1=C2C(=O)NC(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-8-yl}acetate

Ethyl 2-{1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}Acetate: A Comprehensive Overview

Ethyl 2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetate (CAS No: 887672-37-9) is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-g]purines derivatives, which are known for their diverse biological activities and applications in drug design. The molecule consists of a purine-like core with a substituted imidazole ring fused to it. The presence of the ethyl acetate group further enhances its chemical versatility.

The synthesis of ethyl 2-{1,7-dimethyl-2,4-dioxo-imidazo[1,2-g]purin-8-yl}acetate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process by employing efficient catalysts and green chemistry principles. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. This compound is often synthesized via a multi-step process that includes nucleophilic substitution and cyclization reactions.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties due to its ability to modulate key cellular pathways. Recent research has focused on its potential as a therapeutic agent in chronic inflammatory diseases such as arthritis and neurodegenerative disorders. In vitro experiments have demonstrated that the compound inhibits the production of pro-inflammatory cytokines like TNF-alpha and interleukin-6.

The pharmacokinetic profile of ethyl 2-{1,7-dimethyl-imidazo[1,2-g]purin}acetate has also been extensively studied. Preclinical trials indicate that it has good bioavailability when administered orally or parenterally. Its ability to penetrate the blood-brain barrier makes it a promising candidate for treating central nervous system disorders. However, further studies are required to evaluate its long-term safety and efficacy in human subjects.

In terms of structural analysis, the molecule's stability is influenced by its substituents and the electronic environment around the imidazole ring. Computational chemistry tools such as density functional theory (DFT) have been employed to study its electronic properties and reactivity patterns. These studies have provided valuable insights into its potential interactions with biological targets such as enzymes and receptors.

The application of this compound extends beyond pharmacology into materials science and nanotechnology. Researchers have explored its use as a building block for constructing supramolecular assemblies and functional materials with tailored properties. For example, self-assembled monolayers formed using this compound exhibit unique optical and electronic characteristics that could be exploited in sensor applications.

Recent breakthroughs in CRISPR-Cas9 technology have opened new avenues for studying the molecular mechanisms underlying the biological activity of this compound. By selectively knocking out specific genes involved in inflammation pathways, scientists can better understand how this compound exerts its therapeutic effects at the molecular level.

In conclusion, ethyl 2-{1,7-dimethyl-imidazo[1,g]purin}acetate represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure combined with promising biological activity positions it as a candidate for further development in drug discovery programs targeting inflammatory diseases and beyond.